Cas no 23199-14-6 (Cyclohexanecarboxylicacid, 4-(aminomethyl)-, methyl ester)

• Product Name: Cyclohexanecarboxylicacid, 4-(aminomethyl)-, methyl ester
• CAS No: 23199-14-6
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 251832
• PubChem ID: 12721444
• Update Time: 2025-04-19

Cyclohexanecarboxylicacid, 4-(aminomethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylicacid, 4-(aminomethyl)-, methyl ester
• 4-(aminomethyl)Cyclohexanecarboxylic acid methyl ester
• Methyl 4-(aminomethyl)cyclohexanecarboxylate
• 4-Aminomethyl-3-fluorobenzoic aci
• 4-Aminomethyl-cyclohexancarbonsaeure-methylester
• 4-aminomethylcyclohexanecarboxylic acid methyl ester
• 4-aminomethyl-cyclohexanecarboxylic acid methyl ester
• AB66184
• Hexahydrobenzylamin-carbonsaeure-(4)-methylester
• methyl 4-(aminomethyl)-3-(fluoro)-benzoate
• methyl 4-(aminomethyl)cyclohexane-1-carboxylate
• methyl 4-(aminomethyl)-cyclohexanecarboxylate
• methyl tranexamate hydrochloride
• SureCN1495847
• NSIXHHAVJIMVTD-UHFFFAOYSA-N
• 23199-14-6
• BS-28699
• FT-0735413
• FT-0708424
• 43087-37-2
• A15607
• trans-4-Aminomethyl-cyclohexanecarboxylic acid methyl ester
• SCHEMBL9885655
• trans-Methyl 4-(aminomethyl)cyclohexanecarboxylate
• E83574
• Methyl trans-4-(aminomethyl)-cyclohexanecarboxylate
• methyl 4-aminomethylcyclohexanecarboxylate
• SCHEMBL13163197
• cis-Methyl4-(aminomethyl)cyclohexanecarboxylate
• SCHEMBL9885072
• AM20070494
• AKOS015999880
• 5-(Aminomethyl)-2-fur-2-ylpyridine
• TS-02331
• SCHEMBL1670447
• SB75234
• (1R,4R)-METHYL 4-(AMINOMETHYL)CYCLOHEXANECARBOXYLATE
• NSIXHHAVJIMVTD-ZKCHVHJHSA-N
• CS-0183724
• methyl (1r,4r)-4-(aminomethyl)cyclohexane-1-carboxylate
• 50738-63-1
• Cyclohexanecarboxylic acid, 4-(aminomethyl)-, methyl ester, cis-
• SCHEMBL1233032
• cis-Methyl 4-(aminomethyl)cyclohexanecarboxylate
• AKOS015851379
• EN300-872853
• Methyl trans-4-(aminomethyl)cyclohexanecarboxylate
• cyclohexanecarboxylic acid, 4-(aminomethyl)-, methyl ester, hydrochloride
• ALBB-016164

• MDL： MFCD07375441
• Inchi： 1S/C9H17NO2/c1-12-9(11)8-4-2-7(6-10)3-5-8/h7-8H,2-6,10H2,1H3
• InChI Key： NSIXHHAVJIMVTD-UHFFFAOYSA-N
• SMILES： O(C)C(C1CCC(CN)CC1)=O

Computed Properties

• Exact Mass: 171.12601
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32